Cas no 1337375-10-6 (7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1337375-10-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5581704
• PubChem ID: 84030989
• Update Time: 2025-10-31

7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 7-bromo-5-fluoro-1,2,3,4-tetrahydro-
• 1337375-10-6
• 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• Y13091

• Inchi： 1S/C10H11BrFN/c11-6-4-8-7(9(12)5-6)2-1-3-10(8)13/h4-5,10H,1-3,13H2
• InChI Key： DXCMAVWSJDIAKV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(CCC2)N)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 276.5±40.0 °C(Predicted)
• pka: 8.72±0.20(Predicted)

Additional information on 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Research Briefing on 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1337375-10-6): Recent Advances and Applications

7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1337375-10-6) is a fluorinated and brominated tetralin derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This briefing provides an overview of the latest research findings, synthetic methodologies, and pharmacological applications associated with this compound.

The structural uniqueness of 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE lies in its tetralin backbone, which is amenable to further functionalization, making it a valuable scaffold for drug discovery. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in catalytic bromination and fluorination techniques. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of unwanted byproducts.

Pharmacologically, 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has shown promise as a precursor in the development of dopamine receptor modulators. A recent preclinical study revealed that derivatives of this compound exhibit high affinity for D2-like receptors, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. Additionally, its fluorinated moiety enhances blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics. These findings were corroborated by in vitro and in vivo assays, as reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters.

In oncology research, 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has been explored as a building block for small-molecule inhibitors targeting protein kinases. A notable 2023 study in European Journal of Medicinal Chemistry described the synthesis of a series of tetralin-based analogs that exhibited potent inhibitory activity against BRAF V600E, a mutation commonly associated with melanoma. The bromo-fluoro substitution pattern was found to enhance binding affinity and selectivity, underscoring the compound's utility in structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE. Issues such as regioselectivity in further functionalization and metabolic stability in vivo require further investigation. However, ongoing research efforts, including computational modeling and high-throughput screening, are expected to address these limitations and unlock the full therapeutic potential of this compound.

In conclusion, 7-BROMO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1337375-10-6) represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders and oncology. Recent synthetic and pharmacological studies have laid a strong foundation for its continued exploration, positioning it as a key player in the development of next-generation therapeutics. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic repertoire through targeted derivatization.